N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine

• CAS RN: 6531-84-6
• Molecular Formula: C19H18N4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C19H18N4S/c1-3-14-8-4-5-9-15(14)21-19-22-16(12-24-19)18-13(2)20-17-10-6-7-11-23(17)18/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key: DCWDAVJFTGHVRG-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC2=NC(=CS2)C3=C(N=C4N3C=CC=C4)C

Description

N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs.

Mechanism Of Action

The mechanism of action of N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine is not fully understood. However, studies suggest that it may act by inhibiting specific enzymes and proteins that are involved in the growth and proliferation of cancer cells and the inflammatory response in the body.

Biochemical And Physiological Effects

The biochemical and physiological effects of N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine are still being studied. However, it has been reported to have an impact on various cellular processes, including cell cycle progression, apoptosis, and DNA damage repair. It has also been found to have an effect on the immune system and can modulate the production of cytokines and other inflammatory mediators.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine in lab experiments is its potential as a lead compound for drug development. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine. Some of these include:
1. Further studies on the mechanism of action of this compound to better understand its effects on cellular processes.
2. Development of new analogs and derivatives of this compound to improve its solubility and potency.
3. Investigation of the potential of this compound as a therapeutic agent for specific diseases such as cancer and inflammatory disorders.
4. Studies on the toxicity and safety of this compound to evaluate its potential as a drug candidate.
In conclusion, N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine is a chemical compound that has potential applications in the development of new drugs. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and evaluate its safety and toxicity.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine involves a multi-step process that includes the reaction of 2-methylimidazo[1,2-a]pyridine-3-carbaldehyde with 2-bromoethylbenzene, followed by the reaction with thiosemicarbazide. The final product is obtained by the reaction of the intermediate compound with ammonium acetate.

Scientific Research Applications

N-(2-ethylphenyl)-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine has potential applications in the development of new drugs. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in the body. It has also been found to have antibacterial activity against certain strains of bacteria.